Cas no 2137916-76-6 (4-[4-(difluoromethyl)-3-fluorophenyl]-1,3-dimethyl-1H-pyrazol-5-ol)

4-[4-(Difluoromethyl)-3-fluorophenyl]-1,3-dimethyl-1H-pyrazol-5-ol is a fluorinated pyrazole derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a difluoromethyl and fluorine substituent on the phenyl ring, enhancing its electronic and steric properties, which may improve binding affinity in target interactions. The 1,3-dimethylpyrazole core contributes to metabolic stability, while the hydroxyl group at the 5-position offers a site for further functionalization. This compound is of interest for its potential as an intermediate in the synthesis of biologically active molecules, particularly in the development of enzyme inhibitors or receptor modulators. Its well-defined stereochemistry and purity make it suitable for rigorous experimental studies.
4-[4-(difluoromethyl)-3-fluorophenyl]-1,3-dimethyl-1H-pyrazol-5-ol structure
2137916-76-6 structure
Product Name:4-[4-(difluoromethyl)-3-fluorophenyl]-1,3-dimethyl-1H-pyrazol-5-ol
CAS No:2137916-76-6
MF:C12H11F3N2O
MW:256.223753213882
CID:6445213
PubChem ID:165791215
Update Time:2025-06-14

4-[4-(difluoromethyl)-3-fluorophenyl]-1,3-dimethyl-1H-pyrazol-5-ol Chemical and Physical Properties

Names and Identifiers

    • 4-[4-(difluoromethyl)-3-fluorophenyl]-1,3-dimethyl-1H-pyrazol-5-ol
    • 2137916-76-6
    • EN300-713436
    • Inchi: 1S/C12H11F3N2O/c1-6-10(12(18)17(2)16-6)7-3-4-8(11(14)15)9(13)5-7/h3-5,11,16H,1-2H3
    • InChI Key: YVFIMIAWEUNTTB-UHFFFAOYSA-N
    • SMILES: FC1=C(C(F)F)C=CC(=C1)C1C(N(C)NC=1C)=O

Computed Properties

  • Exact Mass: 256.08234746g/mol
  • Monoisotopic Mass: 256.08234746g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 384
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 32.3Ų

4-[4-(difluoromethyl)-3-fluorophenyl]-1,3-dimethyl-1H-pyrazol-5-ol Pricemore >>

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Additional information on 4-[4-(difluoromethyl)-3-fluorophenyl]-1,3-dimethyl-1H-pyrazol-5-ol

Comprehensive Overview of 4-[4-(Difluoromethyl)-3-fluorophenyl]-1,3-dimethyl-1H-pyrazol-5-ol (CAS No. 2137916-76-6)

4-[4-(Difluoromethyl)-3-fluorophenyl]-1,3-dimethyl-1H-pyrazol-5-ol (CAS No. 2137916-76-6) is a fluorinated pyrazole derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties and potential applications. The compound features a difluoromethyl group and a fluorophenyl moiety, which are known to enhance metabolic stability and bioavailability. These characteristics make it a promising candidate for drug discovery and crop protection formulations.

In recent years, the demand for fluorinated compounds has surged, driven by their ability to improve the efficacy of active ingredients in various industries. Researchers are particularly interested in 4-[4-(difluoromethyl)-3-fluorophenyl]-1,3-dimethyl-1H-pyrazol-5-ol due to its potential role in addressing challenges such as drug resistance and pest control. The compound's pyrazole core is a common scaffold in medicinal chemistry, often associated with anti-inflammatory, antimicrobial, and anticancer activities.

The synthesis of CAS No. 2137916-76-6 involves multi-step organic reactions, including fluorination and heterocycle formation. Advanced techniques like HPLC and NMR spectroscopy are employed to ensure high purity and structural confirmation. This rigorous quality control is critical for applications in sensitive fields like pharmaceuticals, where impurities can significantly impact safety and efficacy.

From an environmental perspective, the difluoromethyl group in 4-[4-(difluoromethyl)-3-fluorophenyl]-1,3-dimethyl-1H-pyrazol-5-ol offers advantages such as reduced persistence in ecosystems compared to traditional halogenated compounds. This aligns with the growing trend toward sustainable chemistry and green alternatives in industrial processes. Companies are increasingly adopting eco-friendly synthesis methods to minimize waste and energy consumption.

In the pharmaceutical sector, CAS No. 2137916-76-6 is being explored for its potential as a kinase inhibitor, a class of compounds widely used in targeted cancer therapies. Its fluorophenyl moiety may enhance binding affinity to specific enzyme targets, improving therapeutic outcomes. Additionally, the compound's lipophilicity can be fine-tuned for optimal drug delivery, addressing one of the key challenges in modern medicine.

Agrochemical applications of 4-[4-(difluoromethyl)-3-fluorophenyl]-1,3-dimethyl-1H-pyrazol-5-ol are also under investigation. The compound's potential as a pesticide intermediate could lead to the development of next-generation crop protection agents with lower environmental impact. Farmers and agronomists are keenly following such advancements, especially amid rising concerns about food security and sustainable agriculture.

For researchers and industry professionals, understanding the structure-activity relationship (SAR) of CAS No. 2137916-76-6 is essential. Computational modeling and in vitro assays are often used to predict its behavior in biological systems. These tools help accelerate the discovery process, reducing time-to-market for new products.

In conclusion, 4-[4-(difluoromethyl)-3-fluorophenyl]-1,3-dimethyl-1H-pyrazol-5-ol represents a versatile and high-value compound with broad applications. Its unique chemical properties, combined with the growing emphasis on sustainability and targeted therapies, position it as a key player in future scientific and industrial advancements. Ongoing research will likely uncover even more uses for this remarkable molecule.

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